Cas no 55860-22-5 (2-Chloro-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-Chloro-N-(2-methoxyphenyl)acetamide
• CAS No: 55860-22-5
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD00095394
• CID: 376646
• PubChem ID: 41647
• Update Time: 2025-10-24

2-Chloro-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-methoxyphenyl)acetamide
• Acetamide,2-chloro-N-(2-methoxyphenyl)-
• 2-chloro-N-(2-methoxyphenyl)acetamide(SALTDATA: FREE)
• 2-Chloroacetanisidide
• 2-Chloro-2'-methoxyacetanilide
• o-ACETANISIDIDE, 2-CHLORO-
• Acetamide, 2-chloro-N-(2-methoxyphenyl)-
• [(2-methoxyphenyl)aminocarbonylmethyl]chloride
• NSC8284
• 2-Chloro-o-methoxyacetanilide
• IBXYYSDKRPMGKD-UHFFFAOYSA-N
• BBL008431
• STK320570
• 5621AE
• SBB004505
• RP11688
• BRN 2368404
• SCHEMBL1644854
• BB 0217609
• EN300-01747
• J-509058
• Z56862617
• N-(2-methoxyphenyl)-2-chloroacetamide
• C75623
• MFCD00095394
• 2-CHLORO-N~1~-(2-METHOXYPHENYL)ACETAMIDE
• AKOS000266266
• SY081672
• CHEMBL2164308
• NSC 8284
• F1791-1508
• A870080
• CS-0071878
• DTXSID00204460
• 55860-22-5
• 9G-909
• AI3-23553
• FT-0640344
• NSC-8284
• ALBB-002271

• MDL： MFCD00095394
• Inchi： 1S/C9H10ClNO2/c1-13-8-5-3-2-4-7(8)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： IBXYYSDKRPMGKD-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1OC)=O
• BRN： 2368404

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.264
• Boiling Point: 339°Cat760mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.558
• PSA: 38.33000
• LogP: 1.94550

2-Chloro-N-(2-methoxyphenyl)acetamide Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Chloro-N-(2-methoxyphenyl)acetamide

Comprehensive Overview of 2-Chloro-N-(2-methoxyphenyl)acetamide (CAS No. 55860-22-5): Properties, Applications, and Industry Insights

2-Chloro-N-(2-methoxyphenyl)acetamide (CAS No. 55860-22-5) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This chloroacetamide derivative features a unique molecular structure combining a 2-methoxyphenyl group with a chloroacetyl moiety, making it a valuable intermediate in synthetic chemistry. With the increasing demand for high-purity chemical intermediates, this compound has garnered attention for its potential in drug discovery and crop protection formulations.

The compound's molecular formula C9H10ClNO2 and molecular weight 199.63 g/mol reflect its moderate size and versatility. Researchers particularly value its electron-withdrawing chloro group and methoxy-substituted aromatic ring, which enable diverse chemical transformations. Recent studies highlight its utility in developing novel heterocyclic compounds, addressing growing interest in sustainable synthesis methods and green chemistry approaches.

In pharmaceutical applications, 2-Chloro-N-(2-methoxyphenyl)acetamide serves as a precursor for biologically active molecules. Its structural features align with current trends in targeted drug delivery systems and small molecule therapeutics. The compound's lipophilic nature and hydrogen bonding capacity make it particularly interesting for CNS drug development, a field experiencing exponential growth due to neurological research advancements.

The agrochemical sector utilizes this chloroacetamide derivative in developing next-generation crop protection agents. Its chemical properties contribute to formulations addressing modern agricultural challenges like pest resistance management and environmental sustainability. Industry reports indicate rising demand for such intermediates as manufacturers seek eco-friendly alternatives to traditional agrochemicals.

Quality specifications for CAS No. 55860-22-5 typically include >98% purity with strict control of residual solvents and heavy metal content. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy ensure batch-to-batch consistency. These quality parameters respond to the pharmaceutical industry's emphasis on ICH guidelines and GMP compliance.

Storage recommendations for this acetamide derivative emphasize moisture-sensitive handling in airtight containers under inert atmosphere conditions. Proper storage maintains the compound's stability and extends shelf life, crucial considerations for research laboratories and production facilities implementing quality by design (QbD) principles.

Market analysis reveals growing interest in custom synthesis of 2-Chloro-N-(2-methoxyphenyl)acetamide to support drug discovery pipelines. Contract research organizations (CROs) increasingly request this intermediate for combinatorial chemistry applications and high-throughput screening platforms. The compound's versatility supports current trends in personalized medicine development and orphan drug research.

Environmental considerations for 55860-22-5 include proper waste management protocols and biodegradability studies. Regulatory frameworks like REACH and EPA guidelines influence its handling procedures, reflecting the chemical industry's shift toward sustainable practices. Life cycle assessment (LCA) methodologies are increasingly applied to such intermediates to evaluate their environmental footprint.

Recent patent literature demonstrates innovative applications of this methoxyphenyl acetamide derivative in material science, particularly for functional polymer development. Its structural characteristics enable incorporation into smart materials with potential applications in biomedical devices and controlled release systems, aligning with cutting-edge research directions.

Safety data for 2-Chloro-N-(2-methoxyphenyl)acetamide emphasize standard laboratory precautions including PPE usage and engineering controls. The compound's SDS documentation provides detailed handling instructions, responding to industry needs for transparent safety information and risk assessment protocols in chemical research environments.

Future research directions for CAS 55860-22-5 may explore its potential in catalysis and asymmetric synthesis, areas experiencing significant growth in academic and industrial settings. The compound's structural features suggest possible applications in developing chiral auxiliaries or organocatalysts, addressing the pharmaceutical industry's demand for stereoselective synthesis methods.

Supply chain dynamics for this specialty chemical reflect broader trends in pharmaceutical outsourcing and strategic sourcing practices. Manufacturers are adapting to increased demand by implementing quality management systems and supply chain resilience strategies, ensuring reliable access to this important research chemical.

Analytical challenges associated with 2-Chloro-N-(2-methoxyphenyl)acetamide include developing robust impurity profiling methods and stability-indicating assays. These technical requirements mirror the pharmaceutical industry's focus on analytical quality control and method validation to ensure product safety and efficacy throughout development pipelines.